Cas no 17916-84-6 (Pregna-4,6-diene-3,20-dione,21-hydroxy- (8CI,9CI))

• Product Name: Pregna-4,6-diene-3,20-dione,21-hydroxy- (8CI,9CI)
• CAS No: 17916-84-6
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 122646
• PubChem ID: 18594074
• Update Time: 2025-04-18

Pregna-4,6-diene-3,20-dione,21-hydroxy- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-4,6-diene-3,20-dione,21-hydroxy- (8CI,9CI)
• Pregna-4,6-diene-3,20-dione, 21-hydroxy-
• 21-Hydroxypregna-4,6-diene-3,20-dione
• SCHEMBL10381553
• (8S,9S,10R,13S,14S,17S)-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• 17916-84-6
• 21-Hydroxypregna-4,6-diene-3,20-dione #
• TZGCPIWXEWYCLJ-YFWFAHHUSA-N

• Inchi： 1S/C21H28O3/c1-20-9-7-14(23)11-13(20)3-4-15-16-5-6-18(19(24)12-22)21(16,2)10-8-17(15)20/h3-4,11,15-18,22H,5-10,12H2,1-2H3/t15-,16-,17-,18+,20-,21-/m0/s1
• InChI Key： TZGCPIWXEWYCLJ-YFWFAHHUSA-N
• SMILES： O=C(CO)[C@H]1CC[C@H]2[C@@H]3C=CC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 328.20394
• Monoisotopic Mass: 328.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids